Cas no 242459-87-6 (Cycloheptylmethanesulfonyl chloride)

• Product Name: Cycloheptylmethanesulfonyl chloride
• CAS No: 242459-87-6
• MF: C₈H₁₅ClO₂S
• MW: 210.721500635147
• MDL: MFCD19201112
• CID: 4672546
• PubChem ID: 23000687
• Update Time: 2025-06-21

Cycloheptylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• cycloheptylmethanesulfonyl chloride
• PFVAQJVYDIIETE-UHFFFAOYSA-N
• Cycloheptylmethanesulfonyl chloride

• MDL： MFCD19201112
• Inchi： 1S/C8H15ClO2S/c9-12(10,11)7-8-5-3-1-2-4-6-8/h8H,1-7H2
• InChI Key： PFVAQJVYDIIETE-UHFFFAOYSA-N
• SMILES： ClS(CC1CCCCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 210
• Topological Polar Surface Area: 42.5

Additional information on Cycloheptylmethanesulfonyl chloride

Cycloheptylmethanesulfonyl chloride (CAS No. 242459-87-6): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

Cycloheptylmethanesulfonyl chloride, with the chemical identifier CAS No. 242459-87-6, is a significant compound in the realm of chemical biology and medicinal chemistry. This sulfonamide derivative has garnered attention due to its versatile reactivity and utility in synthesizing various pharmacologically relevant molecules. The compound’s structure, featuring a cycloheptane ring substituted with a methanesulfonyl group, makes it a valuable intermediate for the development of novel therapeutic agents.

The< strong>CAS No. 242459-87-6 designation ensures its unique identification and traceability in scientific literature and industrial applications. As a result, researchers across the globe have leveraged this compound to explore novel synthetic pathways and functional group transformations. The methanesulfonyl chloride moiety, in particular, is renowned for its ability to participate in nucleophilic substitution reactions, making it an indispensable tool for constructing complex molecular architectures.

In recent years, the application of< strong>Cycloheptylmethanesulfonyl chloride has expanded into several cutting-edge areas of chemical biology. One notable area is the synthesis of bioactive peptides and peptidomimetics. The compound’s ability to introduce sulfonamide linkages into peptide backbones has enabled the development of peptidomimetics with enhanced stability and bioavailability. These modifications are crucial for designing drugs that can circumvent enzymatic degradation while maintaining potent biological activity.

Moreover, Cycloheptylmethanesulfonyl chloride has found utility in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, researchers have utilized this compound to develop inhibitors of enzymes involved in cancer metabolism and inflammation. The sulfonamide group’s interaction with biological targets often leads to high-affinity binding, making it an attractive moiety for drug design. Recent studies have highlighted its role in creating selective inhibitors that can modulate signaling pathways without off-target effects.

The< strong>CAS No. 242459-87-6 compound also plays a pivotal role in the development of novel materials with tailored properties. In organic electronics, for example, sulfonamides have been incorporated into materials to enhance charge transport properties. The cycloheptane ring’s rigid structure contributes to the stability of these materials, making them suitable for applications in flexible electronics and organic photovoltaics.

Another emerging field where< strong>Cycloheptylmethanesulfonyl chloride is making strides is in the realm of green chemistry. Researchers are exploring sustainable synthetic routes that minimize waste and hazardous byproducts. The use of this compound in catalytic processes has shown promise in reducing the environmental impact of chemical synthesis. For instance, it has been employed in cross-coupling reactions that proceed under mild conditions, thereby reducing energy consumption and solvent use.

The< strong>CAS No. 242459-87-6 designation ensures that researchers can reliably source this compound for their experiments while adhering to regulatory standards. This level of specificity is crucial for maintaining consistency across different laboratories and ensuring reproducibility in scientific studies. The compound’s purity and stability are also critical factors that contribute to its widespread adoption in both academic and industrial settings.

In conclusion, Cycloheptylmethanesulfonyl chloride represents a cornerstone in modern chemical biology and medicinal chemistry. Its versatility as an intermediate has enabled the synthesis of a wide array of pharmacologically active molecules, materials with tailored properties, and sustainable chemical processes. As research continues to uncover new applications for this compound, its importance is only set to grow further.